Cas no 68399-81-5 (Tapso)

• Product Name: Tapso
• CAS No: 68399-81-5
• MF: C₇H₁₇NO₇S
• MW: 259.277381658554
• MDL: MFCD00038352
• CID: 58773
• PubChem ID: 24900590
• Update Time: 2025-04-18

Tapso Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-[[2-hydroxy-1,1-bis(hydroxymethyl)ethyl]amino]propanesulphonic acid
• TAPSO
• N-[Tris(hydroxymethyl)methyl]-3-amino-2-hydroxypropanesulfonic acid
• 3-[N-Tris(hydroxymethyl)methylamino]-2-hydroxypropanesulfonic Acid [Good's buffer component for biological research]
• 2-Hydroxy-3-{[2-hydroxy-1,1-bis(hydroxymethyl)-ethyl]amino}-1-propanesulfonic acid
• 3-((1,3-Dihydroxy-2-(hydroxymethyl)propan-2-yl)amino)-2-hydroxypropane-1-sulfonic acid
• 3-[[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]amino]-2-hydroxypropane-1-sulfonic acid
• TAPSO FREE ACID CRYSTALLINE
• 2-Hydroxy-3.3-dibrom-tetrahydro-pyran
• 3,3-Dibrom-2-hydroxytetrahydropyran
• 3,3-dibromo-tetrahydro-pyran-2-ol
• 3-[N-Tris(HydroxyMethyl)MethylaMino]-2-Hydroxypropane-Sulfonic Acid
• 2-Hydroxy-N-(tris(hydroxymethyl)methyl)-3-aminopropanesulfonic acid
• 3-(N-Tris-(hydroxymethyl)methylamino)-2-hydroxypropanesulfonic acid
• TAPSO sodium salt
• RZQXOGQSPBYUKH-UHFFFAOYSA-N
• 2-Hydroxy-3-[tris(hydroxymethyl)methylamino]-1-propanesulfonic acid
• NSC610929
• 3-[N-Tris(hydroxymethyl)methylamino]-2-hydroxypropanesulfonic Acid
• TAPSO, for biochemistry
• 3-[[1,3-dihydroxy-2-(hydroxymeth
• 3-Tri (hydroxymethyl) methylamino-2-hydroxypropylsulfonic acid
• Tapso

• MDL： MFCD00038352
• Inchi： 1S/C7H17NO7S/c9-3-7(4-10,5-11)8-1-6(12)2-16(13,14)15/h6,8-12H,1-5H2,(H,13,14,15)
• InChI Key： RZQXOGQSPBYUKH-UHFFFAOYSA-N
• SMILES： S(CC(CNC(CO)(CO)CO)O)(=O)(=O)O

Computed Properties

• Exact Mass: 259.07300
• Monoisotopic Mass: 259.072573
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -6.4
• Topological Polar Surface Area: 156

Experimental Properties

• Color/Form: White powder
• Density: 1.6010
• Melting Point: 220-221 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.589
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: dissolution
• PSA: 155.70000
• LogP: -1.98790
• Merck: 13,9148
• pka: 7.6(at 25℃)
• Solubility: Soluble in water.

Tapso Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
• Other Chemical Reagents